I-Abopx
I-Abopx
Brand Name:
Vulcanchem
CAS No.:
112533-64-9
VCID:
VC20800695
InChI:
InChI=1S/C23H22IN5O5/c1-2-9-28-22(32)19-21(29(23(28)33)11-13-3-8-17(25)16(24)10-13)27-20(26-19)14-4-6-15(7-5-14)34-12-18(30)31/h3-8,10H,2,9,11-12,25H2,1H3,(H,26,27)(H,30,31)
SMILES:
CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I
Molecular Formula:
C23H22IN5O5
Molecular Weight:
575.4 g/mol
I-Abopx
CAS No.: 112533-64-9
Cat. No.: VC20800695
Molecular Formula: C23H22IN5O5
Molecular Weight: 575.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112533-64-9 |
|---|---|
| Molecular Formula | C23H22IN5O5 |
| Molecular Weight | 575.4 g/mol |
| IUPAC Name | 2-[4-[3-[(4-amino-3-iodophenyl)methyl]-2,6-dioxo-1-propyl-7H-purin-8-yl]phenoxy]acetic acid |
| Standard InChI | InChI=1S/C23H22IN5O5/c1-2-9-28-22(32)19-21(29(23(28)33)11-13-3-8-17(25)16(24)10-13)27-20(26-19)14-4-6-15(7-5-14)34-12-18(30)31/h3-8,10H,2,9,11-12,25H2,1H3,(H,26,27)(H,30,31) |
| Standard InChI Key | DKJMGIXWGPEEFF-UHFFFAOYSA-N |
| SMILES | CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I |
| Canonical SMILES | CCCN1C(=O)C2=C(N=C(N2)C3=CC=C(C=C3)OCC(=O)O)N(C1=O)CC4=CC(=C(C=C4)N)I |
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